Cas no 2167885-94-9 (5-(4-aminopiperidin-3-yl)-2-methylthiophene-3-carboxylic acid)

• Product Name: 5-(4-aminopiperidin-3-yl)-2-methylthiophene-3-carboxylic acid
• CAS No: 2167885-94-9
• MF: C₁₁H₁₆N₂O₂S
• MW: 240.321941375732
• CID: 6326395
• PubChem ID: 165608554
• Update Time: 2025-05-19

5-(4-aminopiperidin-3-yl)-2-methylthiophene-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(4-aminopiperidin-3-yl)-2-methylthiophene-3-carboxylic acid
• EN300-1476556
• 2167885-94-9

• Inchi： 1S/C11H16N2O2S/c1-6-7(11(14)15)4-10(16-6)8-5-13-3-2-9(8)12/h4,8-9,13H,2-3,5,12H2,1H3,(H,14,15)
• InChI Key： LCPAOVFHIRLESU-UHFFFAOYSA-N
• SMILES： S1C(C)=C(C(=O)O)C=C1C1CNCCC1N

Computed Properties

• Exact Mass: 240.09324893g/mol
• Monoisotopic Mass: 240.09324893g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.8
• Topological Polar Surface Area: 104Ų

Additional information on 5-(4-aminopiperidin-3-yl)-2-methylthiophene-3-carboxylic acid

Introduction to 5-(4-aminopiperidin-3-yl)-2-methylthiophene-3-carboxylic acid (CAS No. 2167885-94-9)

5-(4-aminopiperidin-3-yl)-2-methylthiophene-3-carboxylic acid, identified by its Chemical Abstracts Service (CAS) number 2167885-94-9, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule, featuring a thiophene core substituted with an aminopiperidine moiety and a methylcarboxylic acid group, has garnered attention due to its structural complexity and potential biological activities. The unique arrangement of these functional groups positions it as a promising candidate for further exploration in drug discovery and development.

The thiophene ring is a heterocyclic aromatic structure that is widely prevalent in natural products and pharmaceuticals. Its stability and ability to engage in π-stacking interactions make it a valuable scaffold in medicinal chemistry. In particular, the presence of a methylthiophene derivative enhances the compound's solubility and bioavailability, which are critical factors in drug design. The carboxylic acid group at the 3-position of the thiophene ring introduces a polar functionality, enabling interactions with biological targets such as enzymes and receptors.

The 4-aminopiperidine substituent at the 5-position of the thiophene ring adds another layer of complexity to the molecule. Piperidine derivatives are well-known for their role in medicinal chemistry, often serving as pharmacophores in small-molecule drugs due to their ability to mimic biological structures and enhance binding affinity. The amino group further expands the compound's potential for hydrogen bonding, both within the molecule and with biological targets. This dual functionality—combining the rigid thiophene core with the flexible piperidine side chain—makes 5-(4-aminopiperidin-3-yl)-2-methylthiophene-3-carboxylic acid a versatile building block for designing novel therapeutic agents.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and interactions of such complex molecules with high accuracy. Studies suggest that the aminopiperidine moiety can interact with specific residues in protein targets, while the methylthiophene group may stabilize the compound's conformation in solution. These insights are crucial for optimizing the compound's pharmacokinetic properties and improving its efficacy.

In addition to its structural features, 5-(4-aminopiperidin-3-yl)-2-methylthiophene-3-carboxylic acid has shown promise in preliminary pharmacological studies. Research indicates that derivatives of this compound may exhibit inhibitory activity against various enzymes implicated in diseases such as cancer, inflammation, and neurodegeneration. The precise mechanism of action remains under investigation, but early results are encouraging for further development.

The synthesis of 5-(4-aminopiperidin-3-yl)-2-methylthiophene-3-carboxylic acid presents both challenges and opportunities for synthetic chemists. The integration of multiple functional groups requires careful planning to ensure regioselectivity and yield optimization. Advances in synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and flow chemistry, have made it feasible to construct complex heterocyclic frameworks more efficiently than ever before.

The pharmaceutical industry continues to invest heavily in exploring novel chemical entities like 5-(4-aminopiperidin-3-yl)-2-methylthiophene-3-carboxylic acid due to its potential therapeutic applications. Collaborative efforts between academic researchers and industry scientists are driving innovation in drug discovery pipelines. By leveraging cutting-edge technologies such as high-throughput screening (HTS) and structure-based drug design (SBDD), researchers aim to identify lead compounds that can be further developed into clinical candidates.

The future prospects for 5-(4-aminopiperidin-3-yl)-2-methylthiophene-3-carboxylic acid are bright, particularly as our understanding of its biological activity grows. Ongoing research is focused on elucidating its mechanism of action, identifying potential side effects, and optimizing its pharmacological profile. With continued investment and scientific rigor, this compound has the potential to contribute significantly to advancements in medicine.

In conclusion, 5-(4-aminopiperidin-3-yl)-2-methylthiophene-3-carboxylic acid (CAS No. 2167885-94-9) represents a fascinating example of how structural complexity can be leveraged to develop novel therapeutic agents. Its unique combination of functional groups positions it as a valuable tool for drug discovery, with applications spanning multiple therapeutic areas. As research progresses, this compound is poised to play an increasingly important role in addressing unmet medical needs.